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Introduction

Phloroglucinol is an organic compound that is one of three isomeric benzenetriols.[1] The
dihydrate form, phloroglucinol dihydrate, is a versatile and crucial chemical reagent, widely
recognized as a trifunctional phenolic building block in organic synthesis.[2] Its symmetrical
1,3,5-trihydroxybenzene structure makes it a key precursor for the synthesis of a wide range of
compounds, including pharmaceuticals, flavonoids, and polymers.[2] In the realm of plant
biology, phloroglucinol is utilized as a histochemical stain to detect lignin in cell walls, aiding in
the study of plant development.[2] This technical guide provides an in-depth overview of the
chemical structure and synthesis of phloroglucinol dihydrate, tailored for researchers,
scientists, and professionals in drug development.

Chemical Structure and Properties

Phloroglucinol crystallizes from water as the dihydrate.[1] The inclusion of water molecules into
its crystal lattice has a significant impact on its physical and chemical properties.[2]

The fundamental structure is a benzene ring substituted with three hydroxyl groups at positions
1, 3, and 5. The dihydrate form incorporates two molecules of water into its crystal structure.

© 2025 BenchChem. All rights reserved. 1/3 Tech Support


https://www.benchchem.com/product/b057293?utm_src=pdf-interest
https://en.wikipedia.org/wiki/Phloroglucinol
https://www.benchchem.com/product/b057293?utm_src=pdf-body
https://www.benchchem.com/product/b057293
https://www.benchchem.com/product/b057293
https://www.benchchem.com/product/b057293
https://www.benchchem.com/product/b057293?utm_src=pdf-body
https://en.wikipedia.org/wiki/Phloroglucinol
https://www.benchchem.com/product/b057293
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057293?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BH@ Foundational & Exploratory

Check Availability & Pricing

2H20

CsH3(OH)3 > CsH3(OH)s - 2H20

- o Reduction A . Hydrolysis
2,4,6-Trinitrobenzoic Acid (Sn, HCl) Triaminobenzene Intermediate (Boiling H20)

. Crystallization . .
Phloroglucinol Phloroglucinol Dihydrate

1,3,5-Trimethoxybenzene

. . Dissociation . Recrystallization .
Complexation Reaction }——{ Intermediate Complex (Inorganic Acid) Crude Phloroglucinol (Alcohol/Water) Phloroglucinol Dihydrate

AlCIz
Chlorobenzene (solvent)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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